Cas no 2227894-08-6 ((2R)-1-(5-bromo-3-methylfuran-2-yl)propan-2-ol)

• Product Name: (2R)-1-(5-bromo-3-methylfuran-2-yl)propan-2-ol
• CAS No: 2227894-08-6
• MF: C₈H₁₁BrO₂
• MW: 219.075742006302
• CID: 5897034
• PubChem ID: 165695113
• Update Time: 2025-11-07

(2R)-1-(5-bromo-3-methylfuran-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-bromo-3-methylfuran-2-yl)propan-2-ol
• EN300-1910377
• 2227894-08-6

• Inchi： 1S/C8H11BrO2/c1-5-3-8(9)11-7(5)4-6(2)10/h3,6,10H,4H2,1-2H3/t6-/m1/s1
• InChI Key： KKMNRZMOMNIPTR-ZCFIWIBFSA-N
• SMILES： BrC1=CC(C)=C(C[C@@H](C)O)O1

Computed Properties

• Exact Mass: 217.99424g/mol
• Monoisotopic Mass: 217.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33.4Ų

Additional information on (2R)-1-(5-bromo-3-methylfuran-2-yl)propan-2-ol

Comprehensive Analysis of (2R)-1-(5-bromo-3-methylfuran-2-yl)propan-2-ol (CAS No. 2227894-08-6)

The compound (2R)-1-(5-bromo-3-methylfuran-2-yl)propan-2-ol (CAS No. 2227894-08-6) is a chiral furan derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 5-bromo-3-methylfuran moiety and the (2R)-propan-2-ol side chain, make it a valuable intermediate for synthesizing bioactive molecules. Recent studies highlight its role in developing novel antimicrobial agents and enzyme inhibitors, aligning with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry, researchers are exploring sustainable synthesis routes for 2227894-08-6 to minimize environmental impact. The compound's brominated furan core is particularly intriguing for its potential in catalysis and material science, addressing trending topics like biodegradable polymers and renewable energy storage. Analytical techniques such as HPLC and NMR spectroscopy are critical for characterizing its purity and stereochemistry, ensuring compliance with stringent regulatory standards.

The pharmaceutical industry has shown heightened interest in (2R)-1-(5-bromo-3-methylfuran-2-yl)propan-2-ol due to its structural versatility. Computational modeling suggests its applicability in drug discovery, particularly for GPCR-targeted therapies—a hot topic in AI-driven drug design. Additionally, its low toxicity profile (as per preliminary assays) positions it as a candidate for cosmeceutical formulations, resonating with the booming clean beauty movement.

From a commercial perspective, CAS No. 2227894-08-6 is gaining traction in custom synthesis markets. Suppliers emphasize its high enantiomeric excess (>98% ee), a key parameter for chiral auxiliaries in asymmetric synthesis. FAQs from researchers often focus on its storage conditions (recommended: -20°C under inert gas) and scalability—topics frequently searched in patent databases and academic forums.

Emerging applications include its use in fluorescence probes for cellular imaging, leveraging the furan ring's photophysical properties. This aligns with the surge in bioimaging technologies, a niche with high SEO visibility. Future research may explore its metal-organic frameworks (MOFs) integration, tapping into the nanotechnology trend. Rigorous stability studies under varying pH and temperature conditions remain pivotal for industrial adoption.